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Compound of Interest

4-Methyl-1-phenylpyrazolidin-3-
Compound Name:
one

Cat. No.: B187972

An In-depth Technical Guide to 4-Methyl-1-
phenylpyrazolidin-3-one

This technical guide provides a comprehensive overview of 4-Methyl-1-phenylpyrazolidin-3-
one, a heterocyclic organic compound of interest to researchers, scientists, and professionals
in drug development. This document details its chemical structure, nomenclature,
physicochemical properties, and a representative synthetic protocol.

Chemical Structure and IUPAC Name

4-Methyl-1-phenylpyrazolidin-3-one is a derivative of pyrazolidine, a five-membered
heterocyclic ring containing two adjacent nitrogen atoms. The core structure is a pyrazolidin-3-
one, which indicates the presence of a ketone group at the third position of the ring. A phenyl
group is substituted at the first nitrogen atom, and a methyl group is attached to the fourth
carbon atom. The presence of a stereocenter at the C4 position means the compound can exist
as a racemic mixture.

The systematically generated IUPAC name for this compound is 4-methyl-1-
phenylpyrazolidin-3-one[1].

Structural Diagram
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Start: Reagents and Glassware

Reaction Setup:
- Round-bottom flask
- Reflux condenser
- Magnetic stirrer
- Phenylhydrazine in Ethanol

i

Reagent Addition:
Slowly add Ethyl 2-methylacrylate

i

Reaction:
Heat to reflux for several hours
(Monitor by TLC)

:

o Work-up:
- Cool to room temperature
- Remove solvent under reduced pressure

L ;
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Purification:
Recrystallization from Ethanol/Water

.

Characterization:
- NMR
-IR
- Mass Spectrometry
- Melting Point
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End: Pure Product

o <

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b187972?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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